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Compound of Interest

Compound Name: Alloimperatorin

Cat. No.: B149946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alloimperatorin, a natural coumarin compound extracted from plants such as Angelica

dahurica, has garnered significant interest in biomedical research for its potent anti-tumor

activities.[1][2] It has been shown to inhibit the growth and invasion of cancer cells by inducing

multiple forms of programmed cell death, including apoptosis, ferroptosis, and oxeiptosis.[3][4]

Accurate and consistent preparation of Alloimperatorin stock solutions is critical for obtaining

reproducible results in preclinical research and drug development. Dimethyl sulfoxide (DMSO)

is a common solvent for Alloimperatorin due to its high solubilizing capacity.[1][5] These

application notes provide a detailed protocol for the preparation, storage, and handling of

Alloimperatorin stock solutions in DMSO.

Quantitative Data Summary
A summary of the key quantitative data for Alloimperatorin is presented in the table below for

easy reference.
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Property Value Reference(s)

Molecular Weight 270.28 g/mol [5][6]

Appearance
White to light yellow solid

powder
[1]

Purity ≥98% [5]

Solubility in DMSO 83.33 mg/mL (308.31 mM) [1]

Storage (Solid)
4°C, sealed, away from

moisture and light
[1]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[1][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Alloimperatorin
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Alloimperatorin in

DMSO, a common starting concentration for in vitro studies.

Materials:

Alloimperatorin (solid powder, ≥98% purity)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Pre-weighing Preparation: Before use, allow the vial of solid Alloimperatorin to equilibrate

to room temperature for at least 60 minutes to prevent condensation.[7]

Weighing Alloimperatorin: Accurately weigh out 2.703 mg of Alloimperatorin powder using

an analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

Adding DMSO: Add 1 mL of anhydrous DMSO to the tube containing the Alloimperatorin
powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath and brief sonication can aid in dissolution if necessary.

[8][9] Visually inspect the solution to ensure no particulates are present.

Labeling and Storage: Clearly label the tube with the compound name, concentration (10

mM), solvent (DMSO), preparation date, and your initials.

Aliquoting and Long-term Storage: For long-term storage and to avoid repeated freeze-thaw

cycles, aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes.[1][7]

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Stock Solution Preparation Calculator
To prepare a stock solution of a specific concentration, use the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For convenience, the table below provides the required mass of Alloimperatorin for preparing

1 mL of common stock solution concentrations.

Desired Concentration Mass of Alloimperatorin for 1 mL

1 mM 0.2703 mg

5 mM 1.3515 mg

10 mM 2.703 mg

50 mM 13.515 mg
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Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing an Alloimperatorin stock solution.
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Caption: Workflow for preparing Alloimperatorin stock solution.
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Signaling Pathways Modulated by Alloimperatorin
Alloimperatorin exerts its anti-tumor effects by modulating several key signaling pathways,

leading to different forms of programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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